Cas no 1805443-29-1 (3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid
• CAS No: 1805443-29-1
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885173
• Update Time: 2025-05-24

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-4-5(11)1-7(9(12)13)14-6(4)2-8(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： SWFRLEDJPFBROX-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)F)N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid

Comprehensive Overview of 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS No. 1805443-29-1)

3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS No. 1805443-29-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a fluoropyridine core, makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including cancer and infectious diseases.

The growing interest in fluorinated compounds like 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug development. Researchers are increasingly exploring its role in small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a hot topic in the pharmaceutical industry. The compound's acetic acid moiety further expands its utility in conjugation reactions, enabling the creation of novel drug candidates.

In agrochemical applications, 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid is investigated for its potential as a building block for crop protection agents. The difluoromethyl group, in particular, is known to improve the efficacy of pesticides by enhancing their binding affinity to target enzymes. This aligns with the global demand for sustainable and high-performance agrochemicals, addressing challenges like pesticide resistance and environmental impact.

From a synthetic chemistry perspective, the compound's bromomethyl group offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Its fluoropyridine scaffold is also a key motif in PET radiopharmaceuticals, a rapidly evolving field in diagnostic imaging. These attributes make CAS No. 1805443-29-1 a subject of ongoing research in both academia and industry.

Environmental and regulatory considerations are also driving interest in 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid. As the chemical industry shifts toward greener alternatives, this compound's potential for low-toxicity intermediates is being evaluated. Researchers are optimizing its synthesis to minimize waste and energy consumption, aligning with principles of green chemistry.

In summary, 3-(Bromomethyl)-6-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS No. 1805443-29-1) represents a multifaceted tool for innovation in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and broad applicability position it at the forefront of modern chemical research, addressing pressing challenges in health and sustainability.